6-Bromo-5-cyclopropoxynicotinaldehyde

• Molecular Formula: C9H8BrNO2
• Molecular Weight: 242.07 g/mol
• IUPAC Name: 6-bromo-5-cyclopropyloxypyridine-3-carbaldehyde
• InChI: InChI=1S/C9H8BrNO2/c10-9-8(13-7-1-2-7)3-6(5-12)4-11-9/h3-5,7H,1-2H2
• InChI Key: DPMHCZWHJNXNQA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)C=O)Br

Description

6-Bromo-5-cyclopropoxynicotinaldehyde is a brominated pyridine derivative with a nicotinaldehyde backbone (pyridine-3-carbaldehyde). Its structure includes a bromine atom at the 6-position and a cyclopropoxy group (-O-C₃H₅) at the 5-position of the pyridine ring (Figure 1). This compound is of interest in medicinal chemistry and materials science due to its unique electronic and steric properties, which arise from the combination of a halogen (bromine) and a strained alkoxy substituent (cyclopropoxy). The aldehyde group at position 3 further enhances its utility as a synthetic intermediate for constructing heterocycles or bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Bromo-5-cyclopropoxynicotinaldehyde typically involves the bromination of 5-cyclopropoxynicotinaldehyde. The reaction is carried out using bromine or N-bromosuccinimide (NBS) as the brominating agent in the presence of a suitable solvent like dichloromethane. The reaction is usually performed at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods: While specific industrial production methods for 6-Bromo-5-cyclopropoxynicotinaldehyde are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Types of Reactions:

Oxidation: 6-Bromo-5-cyclopropoxynicotinaldehyde can undergo oxidation reactions to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction of this compound can yield the corresponding alcohol or amine derivatives.

Substitution: The bromine atom at the 6th position can be substituted with various nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions often employ reagents like sodium azide (NaN3) or thiourea under mild conditions.

Major Products:

Oxidation: Formation of 6-bromo-5-cyclopropoxynicotinic acid.

Reduction: Formation of 6-bromo-5-cyclopropoxynicotinalcohol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

6-Bromo-5-cyclopropoxynicotinaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new therapeutic agents.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Bromo-5-cyclopropoxynicotinaldehyde depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to modulation of biochemical pathways. The bromine and cyclopropoxy groups contribute to its binding affinity and specificity towards these targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 6-Bromo-5-cyclopropoxynicotinaldehyde with halogenated analogs, focusing on substituent effects, physicochemical properties, and reactivity.

Substituent Effects and Structural Differences

Key Compounds for Comparison:

6-Bromo-5-fluoronicotinaldehyde (CAS 1227588-59-1): Fluorine at position 5 .

5-Bromo-6-chloronicotinaldehyde : Chlorine at position 6 (inferred from ).

6-Bromo-N-propionyltryptamine : Brominated indole derivative (, included for methodological context).

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent (Position 5/6)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
6-Bromo-5-cyclopropoxynicotinaldehyde	Cyclopropoxy (5)	C₉H₈BrNO₂	~242*	High lipophilicity; steric bulk from cyclopropoxy; moderate electrophilicity .
6-Bromo-5-fluoronicotinaldehyde	Fluorine (5)	C₆H₃BrFNO	203.9965	High electronegativity; enhanced electrophilic reactivity; low steric hindrance .
5-Bromo-6-chloronicotinaldehyde	Chlorine (6)	C₆H₃BrClNO	~220.45*	Moderate electronegativity; potential for nucleophilic substitution at chlorine .
6-Bromo-N-propionyltryptamine	Propionyl (side chain)	C₁₃H₁₅BrN₂O	317.03 (M + Na)	Indole core with bromine at position 6; distinct reactivity due to amide linkage .

*Calculated based on substituent addition to nicotinaldehyde backbone.

Electronic and Steric Effects

• Electron-Withdrawing vs. Electron-Donating Groups :

  • The fluorine substituent in 6-Bromo-5-fluoronicotinaldehyde strongly withdraws electrons via inductive effects, activating the pyridine ring toward electrophilic aromatic substitution. This contrasts with the cyclopropoxy group, which donates electrons through resonance, deactivating the ring and reducing electrophilicity .
  • Chlorine (in 5-Bromo-6-chloronicotinaldehyde) has moderate electron-withdrawing effects, enabling diverse reactivity in cross-coupling reactions .
• This is absent in smaller halogen substituents (F, Cl) .

Solubility and Lipophilicity

• Cyclopropoxy increases lipophilicity (logP ~2.5*), enhancing membrane permeability in biological systems but reducing aqueous solubility.
• Fluorine and chlorine substituents lower logP (fluorinated analog: logP ~1.8), improving solubility in polar solvents .

*Estimated using substituent contribution models.

Reactivity and Stability

• 6-Bromo-5-cyclopropoxynicotinaldehyde :
  • The bromine atom facilitates Suzuki-Miyaura cross-coupling reactions.
  • The cyclopropoxy group may undergo ring-opening under acidic or oxidative conditions, limiting stability in harsh environments .
• 6-Bromo-5-fluoronicotinaldehyde :
  • Fluorine’s stability under physiological conditions makes it suitable for drug candidates.
  • Bromine at position 6 allows selective functionalization .
• 5-Bromo-6-chloronicotinaldehyde :
  • Chlorine at position 6 can participate in nucleophilic aromatic substitution, offering synthetic versatility .